Cuprous iodide
Overview
Description
Cuprous iodide, also known as copper(I) iodide, is an inorganic compound with the chemical formula CuI. It is a white solid that often appears tan or reddish-brown due to impurities. This compound is known for its diverse applications, ranging from organic synthesis to cloud seeding .
Preparation Methods
Synthetic Routes and Reaction Conditions: Cuprous iodide can be prepared through several methods:
Direct Combination: Heating copper and iodine in concentrated hydroiodic acid.
Precipitation Method: Mixing an aqueous solution of potassium iodide with a soluble copper(II) salt, such as copper(II) sulfate.
Nanoparticle Synthesis: Reacting copper(II) sulfate with potassium iodide in ethanol solutions, yielding this compound nanoparticles.
Industrial Production Methods: In industrial settings, this compound is often produced by the direct combination method due to its simplicity and efficiency. The reaction is typically carried out under controlled conditions to ensure high purity and yield.
Chemical Reactions Analysis
Cuprous iodide undergoes various types of chemical reactions:
Oxidation: this compound can be oxidized to copper(II) iodide in the presence of oxidizing agents.
Reduction: It can be reduced back to elemental copper using reducing agents.
Substitution: this compound reacts with mercury vapors to form copper(I) tetraiodomercurate(II) ([Cu+]2[HgI4]2−).
Common Reagents and Conditions:
Oxidizing Agents: Oxygen, hydrogen peroxide.
Reducing Agents: Hydrogen gas, sodium borohydride.
Substitution Reactions: Mercury vapors.
Major Products:
Oxidation: Copper(II) iodide.
Reduction: Elemental copper.
Substitution: Copper(I) tetraiodomercurate(II).
Scientific Research Applications
Cuprous iodide has a wide range of scientific research applications:
Chemistry: Used as a catalyst in organic synthesis, particularly in coupling reactions such as the Stille coupling.
Biology: Investigated for its antimicrobial properties.
Medicine: Explored for potential use in drug delivery systems.
Mechanism of Action
Cuprous iodide can be compared with other copper(I) halides such as copper(I) chloride and copper(I) bromide:
Copper(I) Chloride (CuCl): Similar in structure and reactivity but has different solubility and stability properties.
Copper(I) Bromide (CuBr): Also similar in structure but has a different color and reactivity profile.
Uniqueness of this compound: this compound is unique due to its specific photophysical properties, making it suitable for applications in optoelectronics and as a hole transport material in solar cells .
Comparison with Similar Compounds
- Copper(I) Chloride (CuCl)
- Copper(I) Bromide (CuBr)
- Silver Iodide (AgI)
- Gold Monoiodide (AuI)
- Sodium Iodide (NaI)
Properties
CAS No. |
1335-23-5 |
|---|---|
Molecular Formula |
CuI |
Molecular Weight |
190.45 |
Origin of Product |
United States |
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